N-(4-Methoxy-3-nitrophenyl)acetamide
Cat. No. B189148
Key on ui cas rn:
50651-39-3
M. Wt: 210.19 g/mol
InChI Key: MYIUWCZXTNZSMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04271071
Procedure details
A mixture of 105.0 g (0.5 mole) of 2-nitro-4-acetamidoanisole, 67.0 g (0.5 mole) of ethyl acetoacetate, 550 ml of isopropyl alcohol, 10.0 g of 5% Pt/C, and 3.0 g of p-toluenesulfonic acid is treated in an autoclave at 165° C. with 1,000 psi of hydrogen until the uptake of hydrogen ceases. The solvent and catalyst are removed. Upon standing, 143.8 g (98%) of ethyl 3-(2'-methoxy-5-acetamidophenylamino)butyrate is obtained.
Yield
98%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[C:8]([NH:10][C:11](=[O:13])[CH3:12])[CH:7]=[CH:6][C:5]=1[O:14][CH3:15])([O-])=O.[C:16]([O:22][CH2:23][CH3:24])(=[O:21])[CH2:17][C:18]([CH3:20])=O.[H][H]>[Pt].C1(C)C=CC(S(O)(=O)=O)=CC=1.C(O)(C)C>[CH3:15][O:14][C:5]1[CH:6]=[CH:7][C:8]([NH:10][C:11](=[O:13])[CH3:12])=[CH:9][C:4]=1[NH:1][CH:18]([CH3:20])[CH2:17][C:16]([O:22][CH2:23][CH3:24])=[O:21]
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Inputs
Step One
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Name
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Quantity
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105 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C=CC(=C1)NC(C)=O)OC
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Name
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Quantity
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67 g
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Type
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reactant
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Smiles
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C(CC(=O)C)(=O)OCC
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Name
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Quantity
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10 g
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Type
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catalyst
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Smiles
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[Pt]
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Name
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Quantity
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3 g
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Type
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catalyst
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)O)C
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Name
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Quantity
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550 mL
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Type
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solvent
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Smiles
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C(C)(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent and catalyst are removed
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC1=C(C=C(C=C1)NC(C)=O)NC(CC(=O)OCC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 143.8 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
